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molecular formula C8H5ClN4 B2630203 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile CAS No. 1104381-00-1

6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile

Cat. No. B2630203
CAS RN: 1104381-00-1
M. Wt: 192.61
InChI Key: LQHKBWMDRJSRJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08026236B2

Procedure details

The suspension of 3-amino-6-chloro-4-methylamino-pyridine-2-carbonitrile (1.8 g) in DCM (5 ml), acetic acid (1.5 ml) and triethyl orthoformate (10 ml) was heated in microwave at 150° C. for 30 minutes. The mixture was then diluted with ethyl acetate (200 ml), washed with 10% sodium carbonate (100 ml), dried over sodium sulphate, solvent removed under reduced pressure, DCM (5 ml) was then added to the residue, some product crashed out and collected by filtration (0.5 g), the rest was then columned on silica gel using ethyl acetate-heptane (55:45) as eluant to give another 0.8 g of expected product (a total of 1.3 g product). 1H NMR (CDCl3) δ: 8.1 (s, 1H), 7.6 (s, 1H), 3.93 (s, 3H). MS m/z 193 (M+H).
Name
3-amino-6-chloro-4-methylamino-pyridine-2-carbonitrile
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
5 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
triethyl orthoformate
Quantity
10 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
expected product
[Compound]
Name
product

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([C:11]#[N:12])=[N:4][C:5]([Cl:10])=[CH:6][C:7]=1[NH:8][CH3:9].[CH2:13](Cl)Cl>C(O)(=O)C.C(OCC)(OCC)OCC.C(OCC)(=O)C>[Cl:10][C:5]1[N:4]=[C:3]([C:11]#[N:12])[C:2]2[N:1]=[CH:9][N:8]([CH3:13])[C:7]=2[CH:6]=1

Inputs

Step One
Name
3-amino-6-chloro-4-methylamino-pyridine-2-carbonitrile
Quantity
1.8 g
Type
reactant
Smiles
NC=1C(=NC(=CC1NC)Cl)C#N
Name
DCM
Quantity
5 mL
Type
reactant
Smiles
C(Cl)Cl
Name
acetic acid
Quantity
1.5 mL
Type
solvent
Smiles
C(C)(=O)O
Name
triethyl orthoformate
Quantity
10 mL
Type
solvent
Smiles
C(OCC)(OCC)OCC
Step Two
Name
ethyl acetate
Quantity
200 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 10% sodium carbonate (100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate, solvent
CUSTOM
Type
CUSTOM
Details
removed under reduced pressure, DCM (5 ml)
ADDITION
Type
ADDITION
Details
was then added to the residue
FILTRATION
Type
FILTRATION
Details
collected by filtration (0.5 g)

Outcomes

Product
Name
expected product
Type
product
Smiles
ClC1=CC2=C(C(=N1)C#N)N=CN2C
Measurements
Type Value Analysis
AMOUNT: MASS 0.8 g
[Compound]
Name
product
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.